Cas no 2172030-98-5 (9-(propan-2-yl)-1-azaspiro5.5undecan-2-one)

• Product Name: 9-(propan-2-yl)-1-azaspiro5.5undecan-2-one
• CAS No: 2172030-98-5
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5565984
• PubChem ID: 165594244
• Update Time: 2025-10-30

9-(propan-2-yl)-1-azaspiro5.5undecan-2-one Chemical and Physical Properties

Names and Identifiers

• 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one
• 2172030-98-5
• EN300-1629015
• 9-(propan-2-yl)-1-azaspiro5.5undecan-2-one

• Inchi： 1S/C13H23NO/c1-10(2)11-5-8-13(9-6-11)7-3-4-12(15)14-13/h10-11H,3-9H2,1-2H3,(H,14,15)
• InChI Key： HOVJUKVDURUNSB-UHFFFAOYSA-N
• SMILES： O=C1CCCC2(CCC(C(C)C)CC2)N1

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 9-(propan-2-yl)-1-azaspiro5.5undecan-2-one

Comprehensive Analysis of 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one (CAS No. 2172030-98-5): Properties, Applications, and Innovations

In the rapidly evolving field of organic chemistry and pharmaceutical research, 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one (CAS No. 2172030-98-5) has emerged as a compound of significant interest. This spirocyclic structure, characterized by its unique azaspiro[5.5]undecane backbone, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its structural complexity and functional adaptability.

The compound's spirocyclic architecture is a key feature that distinguishes it from conventional linear or monocyclic analogs. This structural motif is often associated with enhanced metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies have highlighted its relevance in the development of central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest. The propan-2-yl substituent further modulates its physicochemical properties, influencing solubility and binding affinity.

From a synthetic perspective, 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one presents intriguing challenges and opportunities. Modern green chemistry techniques, such as catalytic asymmetric synthesis and flow chemistry, are being employed to optimize its production. These methods align with the growing demand for sustainable synthesis practices, a topic frequently searched in academic and industrial forums. The compound's CAS No. 2172030-98-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

Beyond pharmaceuticals, this compound has garnered attention in agrochemical research. Its spirocyclic framework is being investigated for potential applications in crop protection agents, where structural novelty is essential to address resistance issues. This aligns with current trends in precision agriculture, a hot topic in sustainability discussions. Additionally, its utility in material science, particularly in the design of advanced polymers, is under exploration, reflecting the interdisciplinary nature of modern chemical research.

Analytical characterization of 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one relies heavily on techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently searched by chemists seeking to validate compound purity and structure. The compound's stereochemical complexity also makes it a compelling subject for computational modeling studies, bridging experimental and theoretical chemistry.

In the context of intellectual property, CAS No. 2172030-98-5 is often referenced in patent filings, underscoring its commercial potential. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, responding to client demand for specialized intermediates. This trend mirrors broader industry shifts toward tailored solutions in chemical manufacturing.

Looking ahead, the scientific community anticipates further breakthroughs involving this compound, particularly in drug delivery systems and bioconjugation. Its compatibility with click chemistry protocols, a popular search topic in synthetic biology, opens doors for innovative applications. As research continues, 9-(propan-2-yl)-1-azaspiro[5.5]undecan-2-one is poised to remain a focal point in the quest for novel functional molecules.